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Compound of Interest

Compound Name: (R)-Lansoprazole-d4

Cat. No.: B1140986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacokinetic profiles of the two

enantiomers of lansoprazole: R-lansoprazole (dexlansoprazole) and S-lansoprazole. The

information presented is supported by experimental data from multiple studies to assist

researchers and professionals in drug development in understanding the stereoselective

disposition of this widely used proton pump inhibitor.

Data Presentation: Pharmacokinetic Parameters
The pharmacokinetic properties of lansoprazole enantiomers exhibit significant differences,

largely influenced by stereoselective metabolism. The following tables summarize key

pharmacokinetic parameters for R-lansoprazole and S-lansoprazole from various studies.
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Pharmacokinet
ic Parameter

R-
Lansoprazole
(Dexlansopraz
ole)

S-
Lansoprazole

Study
Population

Key Findings

Area Under the

Curve (AUC)

3-5 times higher

than S-

lansoprazole[1]

[2]

Lower than R-

lansoprazole

Healthy

Volunteers

R-lansoprazole

demonstrates

significantly

greater systemic

exposure.[3]

Maximum

Concentration

(Cmax)

3-5 times greater

than S-

lansoprazole[1]

Lower than R-

lansoprazole

Healthy

Volunteers

Peak plasma

concentrations

are considerably

higher for the R-

enantiomer.[1]

Elimination Half-

Life (t½)

1.76–2.06

hours[4][5][6]

0.87–1.02

hours[4][5][6]

Healthy Chinese

Adults

R-lansoprazole

has a longer half-

life, indicating a

slower

elimination rate.

[2]

Clearance (CL)
4.52–5.40 L/h[4]

[5][6]

34.66–35.98

L/h[4][5][6]

Healthy Chinese

Adults

The clearance of

S-lansoprazole is

substantially

higher than that

of R-

lansoprazole.[4]

[5][6]

Protein Binding

Significantly

greater than S-

enantiomer[1]

Lower than R-

enantiomer

In vitro (human

serum)

Higher protein

binding of R-

lansoprazole

may contribute to

its lower

clearance.[1][7]

[8]
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Influence of CYP2C19 Genotype on Pharmacokinetics

The metabolism of lansoprazole is primarily mediated by the polymorphic enzyme CYP2C19.[9]

An individual's CYP2C19 genotype significantly impacts the pharmacokinetics of the

lansoprazole enantiomers, particularly S-lansoprazole.

CYP2C19
Genotype

R-
Lansoprazole
AUC

S-
Lansoprazole
AUC

R/S AUC Ratio Key Findings

Homozygous

Extensive

Metabolizers

(homEMs)

- - 12.7[10][11]

In rapid

metabolizers, the

difference in

exposure

between the two

enantiomers is

most

pronounced.[10]

Heterozygous

Extensive

Metabolizers

(hetEMs)

- - 8.5[10][11]

Intermediate

metabolizers

show a less

pronounced, but

still significant,

difference in

enantiomer

exposure.[10]

Poor

Metabolizers

(PMs)

- - 5.8[10][11]

In individuals

with poor

CYP2C19

function, the

difference in

AUC between

the enantiomers

is the smallest.

[10]
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Experimental Protocols
The data presented in this guide are derived from clinical studies with rigorous methodologies.

A generalized experimental protocol is outlined below.

Study Design: Most studies employ a crossover design where healthy volunteers receive single

oral doses of racemic lansoprazole (containing both R- and S-lansoprazole) or the individual

enantiomers.[12] Doses typically range from 15 mg to 60 mg.[10][12]

Subject Population: Participants are typically healthy adult volunteers.[10] In many studies,

subjects are genotyped for CYP2C19 to assess the influence of genetic polymorphisms on

lansoprazole pharmacokinetics.[8][10] This allows for categorization into groups such as

homozygous extensive metabolizers (homEMs), heterozygous extensive metabolizers

(hetEMs), and poor metabolizers (PMs).[10]

Blood Sampling and Analysis: Following drug administration, serial blood samples are collected

over a 24-hour period.[8][10] Plasma is separated and the concentrations of R-lansoprazole

and S-lansoprazole are determined using validated stereoselective analytical methods, such as

chiral high-performance liquid chromatography (HPLC) or liquid chromatography-tandem mass

spectrometry (LC-MS/MS).[1][4][5]

Pharmacokinetic Analysis: The plasma concentration-time data are used to calculate key

pharmacokinetic parameters including AUC, Cmax, Tmax, and elimination half-life for each

enantiomer using non-compartmental methods.[4][5]
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Caption: Metabolic pathways of lansoprazole enantiomers via CYP3A4 and CYP2C19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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